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Compound of Interest

Compound Name: Methyl 11,14,17-eicosatrienoate

Cat. No.: B7803778 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is a cornerstone of a safe and compliant research

environment. This guide provides essential, step-by-step procedures for the safe disposal of

Methyl 11,14,17-eicosatrienoate, ensuring the protection of personnel and the environment.

Methyl 11,14,17-eicosatrienoate, a fatty acid methyl ester, is not classified under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals as a hazardous

substance[1][2]. However, as with any laboratory chemical, caution and adherence to

established safety protocols are paramount. The disposal of this compound and its containers

must be treated as hazardous waste and conducted in strict accordance with all applicable

federal, state, and local regulations[3][4].

Key Physical and Chemical Properties for Safe
Handling
Understanding the properties of Methyl 11,14,17-eicosatrienoate is crucial for its safe

handling and disposal. While some data points are not available (N/A), the existing information

helps in assessing potential risks.
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Property Value Reference

Molecular Formula C21H36O2 [1][5]

Molecular Weight 320.5 g/mol [1]

Flash Point 95.7°C [6]

Boiling Point N/A [5]

Melting Point 94 - 96 °C [5]

Solubility in Water
0.0004482 mg/L @ 25 °C

(estimated)
[2]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of Methyl 11,14,17-
eicosatrienoate.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE. This includes:

Safety glasses, goggles, or a face shield to protect the eyes from splashes[7].

NIOSH-approved respirator if vapours or mists are generated[7].

Chemical-resistant gloves.

A lab coat or other protective clothing to prevent skin contact[7].

2. Waste Collection and Containerization:

Segregation: Do not mix Methyl 11,14,17-eicosatrienoate waste with other waste streams

unless explicitly permitted by your institution's hazardous waste management plan.

Container: Use a designated, properly labeled, and sealed container for the waste. The

container should be compatible with the chemical and kept tightly closed to prevent leaks or

spills[3][7].
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Labeling: The waste container must be clearly labeled with the full chemical name: "Waste

Methyl 11,14,17-eicosatrienoate" and any other information required by your institution or

local regulations.

3. Spill Management: In the event of a spill, take the following immediate actions:

Eliminate all sources of ignition[7].

Ventilate the area.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand,

or earth) and place it in the designated waste container[7]. Be aware that soaked absorbent

materials can pose a risk of spontaneous combustion if not handled properly[7][8].

For large spills, contain the spill to prevent it from entering drains or waterways[4][7]. Contact

your institution's environmental health and safety (EHS) department for assistance.

Clean the spill area thoroughly with a detergent and water, but ensure the cleaning water is

also collected as hazardous waste[8].

4. Final Disposal:

Hazardous Waste Facility: The collected waste must be disposed of through a licensed

hazardous waste disposal company[3][8]. Do not attempt to dispose of this chemical down

the drain or in regular trash[3][4].

Regulatory Compliance: All disposal activities must adhere to local, state, and federal

environmental regulations[3]. Consult your institution's EHS department for specific guidance

and to arrange for waste pickup.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
11,14,17-eicosatrienoate.
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Start: Have Methyl 11,14,17-eicosatrienoate for Disposal

Is it a spill or routine waste?
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End: Proper Disposal
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Caption: Disposal workflow for Methyl 11,14,17-eicosatrienoate.
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By following these procedures, you can ensure the safe and compliant disposal of Methyl
11,14,17-eicosatrienoate, contributing to a secure and responsible laboratory environment.

Always prioritize safety and consult your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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